Cas no 89434-18-4 (1-Butanone, 4-(methylamino)-1-phenyl-)

1-Butanone, 4-(methylamino)-1-phenyl- structure
89434-18-4 structure
Product Name:1-Butanone, 4-(methylamino)-1-phenyl-
CAS No:89434-18-4
MF:C11H15NO
MW:177.242902994156
CID:600997
PubChem ID:53404240
Update Time:2025-04-19

1-Butanone, 4-(methylamino)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone, 4-(methylamino)-1-phenyl-
    • 4-(methylamino)-1-phenylbutan-1-one
    • 89434-18-4
    • SCHEMBL20643854
    • DTXSID30695347
    • MDL: MFCD11848426
    • Inchi: 1S/C11H15NO/c1-12-9-5-8-11(13)10-6-3-2-4-7-10/h2-4,6-7,12H,5,8-9H2,1H3
    • InChI Key: FATHLVFIKNGZAA-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)CCCNC

Computed Properties

  • Exact Mass: 177.115
  • Monoisotopic Mass: 177.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.1Ų
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